Cas no 123219-88-5 ([4,4'-Bipiperidine]-1,1'-diethanamine,N,N'-bis(1-nitro-9-acridinyl)- (9CI))

• Product Name: [4,4'-Bipiperidine]-1,1'-diethanamine,N,N'-bis(1-nitro-9-acridinyl)- (9CI)
• CAS No: 123219-88-5
• MF: C₄₀H₄₂N₈O₄
• MW: 698.812688350677
• CID: 219461
• PubChem ID: 147739
• Update Time: 2025-04-19

[4,4'-Bipiperidine]-1,1'-diethanamine,N,N'-bis(1-nitro-9-acridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [4,4'-Bipiperidine]-1,1'-diethanamine,N,N'-bis(1-nitro-9-acridinyl)- (9CI)
• 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-amine
• 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]piperidin-4-yl]piperidin-1-yl]ethyl]acridin-9-amine
• N,N'-(4,4'-bipiperidine-1,1'-diyldiethane-2,1-diyl)bis(1-nitroacridin-9-amine)
• N,N'-Bis(1-nitro-9-acridinyl)-(4,4'-bipiperidine)-1,1'-diethanamine
• DTXSID60153900
• 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-a
• 123219-88-5
• N,N'-([4,4'-Bipiperidine]-1,1'-diylbis(ethane-2,1-diyl))bis(1-nitroacridin-9-amine)

• Inchi： 1S/C40H42N8O4/c49-47(50)35-13-5-11-33-37(35)39(29-7-1-3-9-31(29)43-33)41-19-25-45-21-15-27(16-22-45)28-17-23-46(24-18-28)26-20-42-40-30-8-2-4-10-32(30)44-34-12-6-14-36(38(34)40)48(51)52/h1-14,27-28H,15-26H2,(H,41,43)(H,42,44)
• InChI Key： IKLMKVWHNHEAMG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCN1CCC(CC1)C1CCN(CCNC2C3C=CC=CC=3N=C3C=CC=C(C=23)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 698.33326
• Monoisotopic Mass: 698.333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 909.6°C at 760 mmHg
• Flash Point: 503.9°C
• Refractive Index: 1.739
• PSA: 142.6